5,6-Epoxy-2-norbornanesulfonamide

• Molecular Formula: C7H11NO3S
• Molecular Weight: 189.23 g/mol
• IUPAC Name: 3-oxatricyclo[3.2.1.02,4]octane-6-sulfonamide
• InChI: InChI=1S/C7H11NO3S/c8-12(9,10)5-2-3-1-4(5)7-6(3)11-7/h3-7H,1-2H2,(H2,8,9,10)
• InChI Key: ZYWXAXNQMQBWDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C3C2O3)S(=O)(=O)N

Description

5,6-Epoxy-2-norbornanesulfonamide is a useful research compound. Its molecular formula is C7H11NO3S and its molecular weight is 189.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a four-necked flask having an inner volume of 500 ml and equipped with an electromagnetic stirring device, a nitrogen inlet tube, and a thermometer, there were charged 10.0 g (57.7 mmol) of 5-norbornene-2-sulfonamide, 15.1 g (180.0 mmol) of sodium bicarbonate, and 200 g of dichloromethane. After cooling the mixture to 5° C., 14.8 g (60.0 mmol) of 70% m-chloroperbenzoic acid was added thereto over a 20 minute period, and the mixture was stirred at 5° C. for 2 hours. To the reaction mixture was added 100 g of distilled water, and the mixture was separated into an organic layer and an aqueous layer. The organic layer was washed with 40 g of distilled water and concentrated under reduced pressure. By recrystallizing the residue obtained from ethyl acetate, there was obtained 6.89 g (36.4 mmol) of 5,6-epoxy-2-norbornanesulfonamide represented by the following formula (yield 63%):